(2,3-Difluoro-4-methylphenyl)(piperidin-1-yl)methanone

• Molecular Formula: C13H15F2NO
• Molecular Weight: 239.26 g/mol
• IUPAC Name: (2,3-difluoro-4-methylphenyl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C13H15F2NO/c1-9-5-6-10(12(15)11(9)14)13(17)16-7-3-2-4-8-16/h5-6H,2-4,7-8H2,1H3
• InChI Key: CNEBEONLRZZFSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(=O)N2CCCCC2)F)F

Description

(2,3-Difluoro-4-methylphenyl)(piperidin-1-yl)methanone is a fluorinated aromatic ketone featuring a piperidine moiety. Its structure comprises a 2,3-difluoro-4-methylphenyl group attached to a piperidin-1-ylmethanone scaffold. Such compounds are frequently explored in medicinal chemistry for their ability to modulate biological targets, such as enzymes or receptors, due to their balanced lipophilicity and polarity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Features

The table below compares key molecular attributes of (2,3-Difluoro-4-methylphenyl)(piperidin-1-yl)methanone with analogs from the literature:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Application
(2,3-Difluoro-4-methylphenyl)(piperidin-1-yl)methanone	C₁₃H₁₅F₂NO	239.26	2,3-difluoro, 4-methyl, piperidine	Receptor ligands, enzyme inhibitors
(2,3-Difluorophenyl)(4-tosylpiperazin-1-yl)methanone	C₁₈H₁₇F₂N₃O₃S	393.41	Tosyl (p-toluenesulfonyl) group, piperazine	Structural studies, therapeutic agents
(4-Methoxyphenyl)(morpholino)methanone	C₁₂H₁₅NO₂	205.25	4-methoxy, morpholine	Pharmacological probes
[3-(2-Chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]-1-piperidinyl methanone	C₁₆H₁₆ClFN₂O₂	322.76	Chloro, fluoro, isoxazole	Antimicrobial/kinase inhibitors
(2-(2H-1,2,3-Triazol-2-yl)phenyl)(4,4-difluoro-3-(quinolin-3-yloxy)piperidin-1-yl)methanone	C₂₃H₁₈F₂N₄O₂	420.41	Triazole, quinoline, difluoropiperidine	PET imaging ligands

Key Observations:

• Fluorine Substitution: The 2,3-difluoro motif in the target compound enhances electronegativity and metabolic stability compared to non-fluorinated analogs like (4-Methoxyphenyl)(morpholino)methanone .
• Piperidine vs.
• Heterocyclic Variations: The isoxazole and quinoline derivatives () demonstrate how heterocyclic systems alter binding specificity and pharmacokinetics.

Crystallographic and Computational Insights

• Crystal Packing : The tosylpiperazine analog () exhibits intermolecular interactions (e.g., C–H···O) between sulfonyl groups and aromatic rings, a feature less prominent in the target compound due to its lack of sulfonyl substituents .
• Ring Puckering : Cremer-Pople parameters () could quantify piperidine ring distortions in analogs, influencing binding pocket compatibility.